Cas no 827612-02-2 (Glycinamide, N-acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)-)

827612-02-2 structure
Product name:Glycinamide, N-acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)-
Glycinamide, N-acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Glycinamide, N-acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)-
- 2-[[2-[[2-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]acetyl]amino]acetyl]amino]benzoic acid
- DTXSID60836600
- 827612-02-2
- N-Acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)glycinamide
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- Inchi: InChI=1S/C22H24N4O6/c1-14(27)25-18(11-15-7-3-2-4-8-15)21(30)24-12-19(28)23-13-20(29)26-17-10-6-5-9-16(17)22(31)32/h2-10,18H,11-13H2,1H3,(H,23,28)(H,24,30)(H,25,27)(H,26,29)(H,31,32)/t18-/m0/s1
- InChI Key: KYRNRXAPYPWYHR-SFHVURJKSA-N
- SMILES: CC(=O)NC(CC1=CC=CC=C1)C(=O)NCC(=O)NCC(=O)NC2=CC=CC=C2C(=O)O
Computed Properties
- Exact Mass: 440.16958450g/mol
- Monoisotopic Mass: 440.16958450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 154Ų
Glycinamide, N-acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)- Related Literature
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1. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
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Yanran Li,Kai Yin,Yu Diao,Mei Fang,Junliang Yang,Jian Zhang,Hongtao Cao,Xiaoliang Liu,Jie Jiang Nanoscale, 2022,14, 2316-2326
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3. A 2D metal–organic framework/reduced graphene oxide heterostructure for supercapacitor applicationLemu Girma Beka,Xiangrui Bu,Xin Li,Xiaoli Wang,Chuanyu Han,Weihua Liu RSC Adv., 2019,9, 36123-36135
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Mahesh Shidore,Jatin Machhi,Prashant Murumkar,Mahesh Barmade,Jigar Thanki,Mange Ram Yadav RSC Adv., 2015,5, 91908-91921
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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Alexander P. Gaywood,Hamish McNab Org. Biomol. Chem., 2010,8, 5166-5173
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Hualin Xiong,Hongwei Yang,Guangbin Cheng New J. Chem., 2019,43, 13827-13831
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
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